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Compound of Interest

1-Cyclopropyl-n-
Compound Name:
methylmethanamine

Cat. No.: B168348

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the optimal storage conditions for 1-Cyclopropyl-n-
methylmethanamine (CAS No. 18977-45-2), a vital building block in pharmaceutical and
agrochemical research. As a Senior Application Scientist, this document synthesizes technical
data with practical, field-tested insights to ensure the long-term stability and integrity of this
valuable secondary amine.

Introduction: The Significance of 1-Cyclopropyl-n-
methylmethanamine

1-Cyclopropyl-n-methylmethanamine, a colorless to light yellow liquid, is a key intermediate
in the synthesis of a wide range of biologically active molecules. Its unique structural motif,
featuring a cyclopropyl group attached to a methylaminomethyl chain, imparts specific
conformational constraints and metabolic properties to parent compounds. The inherent
reactivity of the amine functional group, however, necessitates stringent storage protocols to
prevent degradation and maintain purity.

Physicochemical Properties and Inherent
Instabilities
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A thorough understanding of the compound's properties is fundamental to establishing
appropriate storage conditions.

Property Value Source

CAS Number 18977-45-2 PubChem[1]
Molecular Formula CsHiiN PubChem[1]
Molecular Weight 85.15 g/mol PubChem[1]
Boiling Point 85.7 £ 8.0 °C at 760 mmHg Chemsrc.com
Density 0.9+ 0.1 g/cm3 Chemsrc.com
Appearance Colorless to light yellow liquid ChemicalBook[2]

The primary degradation pathways for cyclopropylamines involve oxidation and reactions with
atmospheric components. The lone pair of electrons on the nitrogen atom makes the amine
susceptible to oxidation, which can lead to the formation of N-oxides and other degradation
products. Furthermore, as a base, it readily reacts with acids and can absorb atmospheric
carbon dioxide to form carbamates. A study on a pharmaceutical compound containing a
cyclopropyl amine moiety highlighted its susceptibility to hydrolytic degradation under high pH
conditions.[3]

Core Storage Recommendations: A Multi-faceted
Approach

To ensure the long-term stability of 1-Cyclopropyl-n-methylmethanamine, a multi-pronged
approach to storage is essential, encompassing temperature, atmosphere, and container
selection.

Temperature: Navigating the Discrepancies

There is a slight variance in recommended storage temperatures from different commercial
suppliers. This guide advises users to always consult the Safety Data Sheet (SDS) and product
documentation provided by the specific supplier.
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 Room Temperature: Some suppliers indicate that storage at ambient room temperature is
acceptable.[4]

» Refrigerated (2-8°C): Other sources recommend refrigerated storage.[2]

e Cool, Dry Place: A more general recommendation for long-term storage is in a cool, dry
location.[5]

Expert Insight: For long-term storage (greater than 6 months), refrigeration at 2-8°C is the most
prudent approach to minimize any potential for degradation. For short-term, in-use quantities,
tightly sealed containers at a controlled room temperature, away from direct sunlight and heat
sources, are generally sufficient.

Atmosphere: The Critical Role of an Inert Environment

Due to its sensitivity to oxidation and atmospheric carbon dioxide, storing 1-Cyclopropyl-n-
methylmethanamine under an inert atmosphere is a critical recommendation from multiple
suppliers.[4]

Caption: Importance of an Inert Atmosphere for Storage.

An inert atmosphere, typically nitrogen or argon, displaces oxygen and moisture, thereby
preventing oxidative degradation and the formation of carbamates.[6][7]

Container Selection and Handling

The choice of container and proper handling procedures are paramount to maintaining the
integrity of 1-Cyclopropyl-n-methylmethanamine.

o Material: Use containers made of amber glass or a compatible plastic, such as high-density
polyethylene (HDPE), to protect the compound from light.

¢ Sealing: Containers should have tight-fitting seals, preferably with a PTFE liner, to prevent
leakage and exposure to the atmosphere.

o Labeling: All containers must be clearly labeled with the compound name, CAS number, date
received, and any hazard warnings.
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Incompatible Materials: Preventing Hazardous
Reactions

To prevent potentially hazardous reactions, 1-Cyclopropyl-n-methylmethanamine should be
stored separately from the following classes of compounds:

Strong Oxidizing Agents: Can lead to vigorous and potentially explosive reactions.

Acids, Acid Chlorides, and Acid Anhydrides: Exothermic neutralization reactions can occur.

Carbon Dioxide: Reacts to form carbamates.[8]

Copper and Aluminum: May be susceptible to corrosion.

Exothermic Reaction \ Carbamate Formation Potential Corrosion

Gtrong Oxidizing Agenta Gcids & Acid Derivatives) Garbon Dioxida Gopper &AluminunD

Click to download full resolution via product page

Hazardous Reaction

Caption: Chemical Incompatibilities.

Experimental Protocols for Safe Storage and
Handling

Adherence to standardized protocols is crucial for both safety and maintaining the quality of the
compound.

Protocol for Long-Term Storage under Inert Atmosphere

e Preparation: In a fume hood, select a clean, dry amber glass vial or bottle with a PTFE-lined
cap.
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Aliquoting: Transfer the desired amount of 1-Cyclopropyl-n-methylmethanamine to the
storage container.

Inerting: Insert a long needle connected to a source of dry nitrogen or argon into the
container, with the needle tip below the level of the liquid.

Purging: Gently bubble the inert gas through the liquid for 1-2 minutes to displace any
dissolved air.

Blanketing: Raise the needle just above the liquid surface and continue to flush the
headspace of the container with the inert gas for another 30 seconds.

Sealing: While maintaining a positive pressure of the inert gas, carefully and tightly seal the
container with the cap.

Parafilm: For added security, wrap the cap and neck of the container with Parafiim®.

Storage: Place the sealed container in a designated, properly ventilated, and temperature-
controlled storage area (refrigerated at 2-8°C for optimal long-term stability).

Protocol for Handling and Dispensing

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile).

Ventilation: All handling and dispensing must be conducted in a properly functioning
chemical fume hood.

Grounding: To prevent static discharge, which can be an ignition source for flammable
liquids, ensure all metal containers and equipment are properly grounded.[8]

Dispensing: Use clean, dry glassware or syringes for transferring the liquid.

Inert Atmosphere for In-Use Bottles: For larger quantities that will be accessed multiple
times, it is advisable to maintain an inert atmosphere in the headspace of the storage bottle.
This can be achieved by using a septum-sealed cap and a balloon filled with nitrogen or
argon to create a positive pressure.
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e Cleaning: Clean any spills immediately with an appropriate absorbent material and dispose
of the waste in a designated hazardous waste container.

Summary and Conclusion

The effective storage of 1-Cyclopropyl-n-methylmethanamine is critical for preserving its
chemical integrity and ensuring the safety of laboratory personnel. The key pillars of a robust
storage strategy are:

Temperature Control: Preferably refrigerated (2-8°C) for long-term storage.

Inert Atmosphere: Essential to prevent oxidation and reaction with COx.

Appropriate Containers: Tightly sealed, light-resistant containers.

Segregation: Stored away from incompatible materials.

By implementing these scientifically-grounded protocols, researchers can be confident in the
quality and reliability of their 1-Cyclopropyl-n-methylmethanamine, leading to more
reproducible and successful experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. (Cyclopropylmethyl)methylamine | C5H11N | CID 12919209 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. (cyclopropylmethyl)methylamine(SALTDATA: FREE) | 18977-45-2 [chemicalbook.com]

3. The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH
Modulation to Stabilize a Cyclopropyl Amine - PubMed [pubmed.ncbi.nim.nih.gov]

4. 18977-45-2|1-Cyclopropyl-N-methylmethanamine|BLD Pharm [bldpharm.com]
5. 18977-45-2 1-Cyclopropyl-n-methylmethanamine AKSci X2042 [aksci.com]

6. diplomatacomercial.com [diplomatacomercial.com]

7. researchgate.net [researchgate.net]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Storage of 1-
Cyclopropyl-n-methylmethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b168348#1-cyclopropyl-n-methylmethanamine-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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